Cas no 1695801-62-7 (N-(Cyclopropylmethyl)-2-fluoropyridine-3-carboxamide)

• Product Name: N-(Cyclopropylmethyl)-2-fluoropyridine-3-carboxamide
• CAS No: 1695801-62-7
• MF: C₁₀H₁₁FN₂O
• MW: 194.205545663834
• MDL: MFCD32692993
• CID: 4782374
• Update Time: 2025-06-11

N-(Cyclopropylmethyl)-2-fluoropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyclopropylmethyl)-2-fluoropyridine-3-carboxamide
• N-(Cyclopropylmethyl)-2-fluoropyridine-3-carboxamide

• MDL： MFCD32692993
• Inchi： 1S/C10H11FN2O/c11-9-8(2-1-5-12-9)10(14)13-6-7-3-4-7/h1-2,5,7H,3-4,6H2,(H,13,14)
• InChI Key： OOZJQRRACZFXOS-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C(NCC1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• XLogP3: 1.3
• Topological Polar Surface Area: 42

Additional information on N-(Cyclopropylmethyl)-2-fluoropyridine-3-carboxamide

Introduction to N-(Cyclopropylmethyl)-2-fluoropyridine-3-carboxamide (CAS No. 1695801-62-7)

N-(Cyclopropylmethyl)-2-fluoropyridine-3-carboxamide, identified by its CAS number 1695801-62-7, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of both a cyclopropylmethyl group and a fluorinated pyridine ring makes it a versatile scaffold for designing novel bioactive molecules.

The cyclopropylmethyl moiety is known for its ability to enhance the metabolic stability of molecules, a crucial factor in drug design. This feature allows the compound to resist degradation by metabolic enzymes, thereby potentially increasing its bioavailability and therapeutic efficacy. On the other hand, the fluoropyridine ring introduces electronic and steric properties that can be fine-tuned to modulate binding interactions with biological targets. These characteristics make N-(Cyclopropylmethyl)-2-fluoropyridine-3-carboxamide a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. N-(Cyclopropylmethyl)-2-fluoropyridine-3-carboxamide has been investigated as a potential lead compound in this context. Its structural framework suggests that it may interact with enzymes and receptors involved in metabolic disorders, inflammation, and cancer. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases and transcription factors, making them attractive for therapeutic intervention.

The fluorine atom in the pyridine ring plays a pivotal role in determining the pharmacokinetic properties of the molecule. Fluorinated aromatic compounds are often more lipophilic and have improved binding affinity due to the electron-withdrawing nature of fluorine. This property can be leveraged to enhance the drug-like characteristics of N-(Cyclopropylmethyl)-2-fluoropyridine-3-carboxamide, making it more suitable for oral administration and prolonged circulation in the body.

One of the most exciting aspects of this compound is its potential in the development of targeted therapies. By modifying its structure, researchers can fine-tune its interactions with specific biological targets, leading to more effective and selective treatments. For instance, studies have indicated that analogs of this compound may inhibit the activity of certain enzymes overexpressed in tumor cells, offering a new avenue for cancer therapy. Additionally, its ability to cross the blood-brain barrier suggests that it could be useful in treating neurological disorders.

The synthesis of N-(Cyclopropylmethyl)-2-fluoropyridine-3-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to construct the complex framework of this molecule. The challenge lies in achieving regioselectivity and minimizing side reactions, which can be addressed through careful selection of reaction conditions and catalysts.

In conclusion, N-(Cyclopropylmethyl)-2-fluoropyridine-3-carboxamide (CAS No. 1695801-62-7) represents a fascinating area of research with significant implications for drug development. Its unique structural features offer opportunities for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the pharmaceutical industry.